Cas no 524049-88-5 (ethyl 3-(2,5-diethoxybenzenesulfonamido)-3-(4-methylphenyl)propanoate)

• Product Name: ethyl 3-(2,5-diethoxybenzenesulfonamido)-3-(4-methylphenyl)propanoate
• CAS No: 524049-88-5
• MF: C₂₂H₂₉NO₆S
• MW: 435.533765554428
• CID: 6088478
• PubChem ID: 3675389
• Update Time: 2025-10-29

ethyl 3-(2,5-diethoxybenzenesulfonamido)-3-(4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2,5-diethoxybenzenesulfonamido)-3-(4-methylphenyl)propanoate
• Benzenepropanoic acid, β-[[(2,5-diethoxyphenyl)sulfonyl]amino]-4-methyl-, ethyl ester
• ethyl 3-(2,5-diethoxyphenylsulfonamido)-3-(p-tolyl)propanoate
• 524049-88-5
• AKOS016336757
• F1712-0004
• ethyl 3-{[(2,5-diethoxyphenyl)sulfonyl]amino}-3-(4-methylphenyl)propanoate
• ethyl 3-[(2,5-diethoxyphenyl)sulfonylamino]-3-(4-methylphenyl)propanoate
• AKOS001743503
• Z1345959470

• Inchi： 1S/C22H29NO6S/c1-5-27-18-12-13-20(28-6-2)21(14-18)30(25,26)23-19(15-22(24)29-7-3)17-10-8-16(4)9-11-17/h8-14,19,23H,5-7,15H2,1-4H3
• InChI Key： RNIAVFSNBKXXBK-UHFFFAOYSA-N
• SMILES： C1(C(NS(C2=CC(OCC)=CC=C2OCC)(=O)=O)CC(OCC)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 435.17155882g/mol
• Monoisotopic Mass: 435.17155882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 577.6±60.0 °C(Predicted)
• pka: 10.17±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 3-(2,5-diethoxybenzenesulfonamido)-3-(4-methylphenyl)propanoate

Recent Advances in the Study of Ethyl 3-(2,5-Diethoxybenzenesulfonamido)-3-(4-Methylphenyl)Propanoate (CAS: 524049-88-5)

The compound ethyl 3-(2,5-diethoxybenzenesulfonamido)-3-(4-methylphenyl)propanoate (CAS: 524049-88-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and ester functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Researchers have demonstrated that ethyl 3-(2,5-diethoxybenzenesulfonamido)-3-(4-methylphenyl)propanoate exhibits selective binding affinity towards certain protein targets, making it a candidate for the treatment of inflammatory and metabolic disorders. Structural-activity relationship (SAR) studies have further elucidated the importance of the diethoxy and methylphenyl moieties in enhancing its bioactivity.

In addition to its pharmacological properties, recent advancements in synthetic methodologies have improved the efficiency and yield of producing this compound. Novel catalytic systems and green chemistry approaches have been employed to optimize the synthesis process, reducing environmental impact and cost. These developments are critical for scaling up production for preclinical and clinical studies.

Furthermore, preclinical evaluations have highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. Animal models have shown that ethyl 3-(2,5-diethoxybenzenesulfonamido)-3-(4-methylphenyl)propanoate can effectively modulate target pathways with minimal off-target effects, underscoring its potential as a therapeutic agent. However, further studies are needed to assess its long-term safety and efficacy in humans.

In conclusion, the ongoing research on ethyl 3-(2,5-diethoxybenzenesulfonamido)-3-(4-methylphenyl)propanoate (CAS: 524049-88-5) underscores its significance in the development of novel therapeutics. Its unique chemical structure, combined with promising preclinical data, positions it as a valuable candidate for future drug discovery efforts. Continued exploration of its mechanisms and applications will be essential to fully realize its potential in addressing unmet medical needs.